Ammonium (Z)-2-(furan-2-yl)-2-(methoxyimino)acetate
Overview
Description
Ammonium (Z)-2-(furan-2-yl)-2-(methoxyimino)acetate is a chemical compound with the CAS Number: 97148-39-5 . It has a molecular weight of 186.17 and its IUPAC name is ammonium (2Z)-2-furyl (methoxyimino)ethanoate . It is typically stored at room temperature in an inert atmosphere .
Synthesis Analysis
This compound is used as an intermediate in the preparation of Cephalosporin antibiotics and derivatives . The synthesis of this compound from L-xylo-hex-2-ulosonic acid has been reported .Molecular Structure Analysis
The molecular formula of this compound is C7H10N2O4 . The InChI code for this compound is 1S/C7H7NO4.H3N/c1-11-8-6 (7 (9)10)5-3-2-4-12-5;/h2-4H,1H3, (H,9,10);1H3/b8-6-; .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a density of 1.417g/ml , a boiling point of 284.7ºC at 760 mmHg , and a melting point of 182ºC . The flash point of this compound is 126ºC .Scientific Research Applications
Chemical Reactions and Synthesis
Ammonium (Z)-2-(furan-2-yl)-2-(methoxyimino)acetate is involved in various chemical reactions and synthesis processes. For instance, the reaction of furil with ammonium acetate has been studied, resulting in the formation of compounds with furan rings and imidazole rings, such as 2,4,5-tri(furan-2-yl)-1H-imidazole, obtained in moderate yield (Wang et al., 2011). Similarly, the Stevens rearrangement of heterocyclic ammonium salts containing the prop-2-yn-1-yl group leads to the formation of furan derivatives in certain cases (Gyul’nazaryan et al., 2016).
Oxidation Processes
In oxidation studies, this compound has been used in the synthesis of pyrrole derivatives from related furan derivatives, showcasing its utility in organic synthesis and transformations (Moreno‐Vargas et al., 1998).
Microwave-Assisted Synthesis
Microwave-assisted synthesis involving this compound has been reported, leading to enhanced reaction rates and improved yields compared to conventional methods. This includes the synthesis of certain benzoic acids and other complex organic compounds (Sodha et al., 2003).
Synthesis of Specific Derivatives
The synthesis of 2-Methoxyimino-2-furylacetic acid from 2-acetoxyfuran and benzaldehyde, an example of aldol condensation and oximation, highlights the role of this compound in the formation of specific derivatives (Liu Zuo-zhou, 2007).
Domino Reactions
A three-component domino reaction utilizing this compound under microwave irradiation has been studied, indicating its applicability in complex organic synthesis processes (Prasanna et al., 2011).
Mechanism of Action
Target of Action
Furan compounds, including this compound, are known to be versatile platform molecules derived from the degradation of lignocellulosic cellulose . They offer a crucial pathway for the conversion of renewable biomass .
Mode of Action
The electrocatalytic conversion of furan compounds using renewable electricity represents an enticing approach for transforming them into value-added chemicals . The complex chemistry of furan compounds leads to low selectivity of the target product .
Biochemical Pathways
It is known that furan compounds play a crucial role in the conversion of renewable biomass . The electrocatalytic conversion of furan compounds can lead to the development of cost-effective electrochemical conversion processes for biomass derivatives .
Result of Action
It is known that the electrocatalytic conversion of furan compounds can transform them into value-added chemicals .
Action Environment
Factors affecting the electrocatalytic conversion of furan compounds include electrolyte ph, potential, and substrate concentration .
properties
IUPAC Name |
azanium;(2Z)-2-(furan-2-yl)-2-methoxyiminoacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO4.H3N/c1-11-8-6(7(9)10)5-3-2-4-12-5;/h2-4H,1H3,(H,9,10);1H3/b8-6-; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWNSXPIVYODLLM-PHZXCRFESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CON=C(C1=CC=CO1)C(=O)[O-].[NH4+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO/N=C(/C1=CC=CO1)\C(=O)[O-].[NH4+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301334946 |
Source
|
| Record name | (alphaZ)-alpha-(Methoxyimino)-2-furanacetic acid ammonium salt (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301334946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
97148-39-5 |
Source
|
| Record name | 2-Furanacetic acid, α-(methoxyimino)-, ammonium salt (1:1), (αZ)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=97148-39-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (alphaZ)-alpha-(Methoxyimino)-2-furanacetic acid ammonium salt (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301334946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ammonium (Z)-α-methoxyimino-2-furylacetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.100.752 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-Furanacetic acid, α-(methoxyimino)-, ammonium salt (1:1), (αZ) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.111.289 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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